N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-(2-thiophen-3-ylethyl)oxamide
• InChI: InChI=1S/C15H14N2O4S/c18-14(16-5-3-10-4-6-22-8-10)15(19)17-11-1-2-12-13(7-11)21-9-20-12/h1-2,4,6-8H,3,5,9H2,(H,16,18)(H,17,19)
• InChI Key: OIVSLEVPRXSHQE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C(=O)NCCC3=CSC=C3
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamide, also known as 3-Benzodioxol-5-ylthiophene-2-carboxamide, is a heterocyclic compound that is used in a variety of scientific research applications. It is a synthetic compound that has been studied for its potential to act as a bioactive molecule, and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamidel-5-ylthiophene-2-carboxamide has been studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, and has been used to study the effects of various drugs and compounds on the body. It has also been used to study the effects of various environmental factors on the body, such as air pollution. In addition, it has been studied for its potential applications in the development of new drugs and treatments.

Mechanism of Action

The mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamidel-5-ylthiophene-2-carboxamide is still being studied, but it is thought to act as an agonist of certain receptors in the body. It has been shown to interact with a variety of receptors, including G-protein coupled receptors, tyrosine kinase receptors, and other receptors. These interactions are thought to be responsible for its biochemical and physiological effects.
Biochemical and Physiological Effects
N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamidel-5-ylthiophene-2-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-tumor properties. It has also been shown to have neuroprotective effects, and to be a potential treatment for depression and anxiety. In addition, it has been shown to have anti-diabetic and anti-obesity effects, and to be a potential treatment for metabolic disorders.

Advantages and Limitations for Lab Experiments

The use of N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamidel-5-ylthiophene-2-carboxamide in laboratory experiments has several advantages. It is a relatively inexpensive compound, and is easy to obtain and store. In addition, it is a stable compound, and has a wide range of biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. It is not always easy to synthesize, and the reactions involved can be difficult to control. In addition, it is not always easy to measure the effects of the compound on the body, as it is not always possible to accurately measure its concentration in the body.

Future Directions

The potential applications of N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamidel-5-ylthiophene-2-carboxamide are still being explored. It has been suggested that it could be used as a potential treatment for a range of diseases and disorders, including cancer, metabolic disorders, and neurological disorders. It could also be used in the development of new drugs and treatments. In addition, further research is needed to better understand the mechanism of action of the compound, and to identify new potential applications.

Synthesis Methods

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamidel-5-ylthiophene-2-carboxamide is achieved through a series of steps using a variety of starting materials. The first step is the preparation of the starting material, thiophene-2-carboxaldehyde, which is obtained through the reaction of thiophene and ethyl chloroformate in the presence of sodium hydroxide. This is then followed by the reaction of thiophene-2-carboxaldehyde with benzodioxole in the presence of sodium hydroxide to produce N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamidel-5-ylthiophene-2-carboxamide.